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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and
pharmacological characterization of Ynt-185, a non-peptide, selective orexin type-2 receptor
(OX2R) agonist. This document is intended for researchers, scientists, and professionals in the
field of drug development who are interested in the therapeutic potential of orexin receptor
agonists, particularly for the treatment of narcolepsy and other sleep-wake disorders.

Introduction

Ynt-185 is a small molecule that acts as a selective agonist for the orexin type-2 receptor
(OX2R).[1][2][3] Orexins are neuropeptides that play a crucial role in regulating wakefulness,
and their deficiency is a primary cause of the sleep disorder narcolepsy.[2][4][5] Ynt-185 was
developed by researchers at the University of Tsukuba as a potential therapeutic agent that can
mimic the action of endogenous orexins.[4][5] This compound has been shown to penetrate the
blood-brain barrier and ameliorate symptoms in mouse models of narcolepsy, making it a
significant lead compound in the development of treatments for this condition.[1][6][7]

Physicochemical Properties
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The following table summarizes the key physicochemical properties of Ynt-185.

Property Value Reference

3-[[[3-[[2-[[2-
(Dimethylamino)benzoyllamino
ethyllamino]phenyl]amino]sulf
Chemical Name Jethyl Iphenyl ) ] [8]
onyl]-4'-methoxy-N,N-dimethyl-
[1,1'-biphenyl]-3-carboxamide

dihydrochloride

Molecular Formula Cs3H37Ns05S-2HCI [8]
Molecular Weight 688.66 g/mol [8]
CAS Number 1804978-82-2 (8]
Purity >98% (HPLC) [8]

Water (68.87 mg/mL, 100

Solubility mM), DMSO (68.87 mg/mL, [8]
100 mM)
Storage Store at -20°C [8]

In Vitro Pharmacology

Ynt-185 has been characterized in vitro for its activity at human orexin receptors expressed in
Chinese Hamster Ovary (CHO) cells. The following table summarizes its potency and

selectivity.
Selectivity
Parameter OXiR OXzR Reference
(OX1RIOXz2R)
ECso (UM) 2.75 0.028 ~98-fold [1][3][8]

In Vivo Pharmacology

The efficacy of Ynt-185 has been demonstrated in various mouse models of narcolepsy. The
following table summarizes the key in vivo experiments and their outcomes.
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Animal Model

Administration
Dosage
Route

Key Outcomes Reference

Wild-type Mice

Intraperitoneal

] 20-40 mg/kg
(i.p.)

Increased

[1]3]

wakefulness.

Wild-type Mice

Intracerebroventr
) ) 300 nmol
icular (i.c.v.)

Significantly
increased wake
time for 3 hours
[1][3]
and decreased
NREM sleep

time.

Orexin Knockout
(OXKO) Mice

Intraperitoneal

: 40 and 60 mg/kg
(i.p.)

Significantly

increased the

latency to the 1
first sleep-onset

REM (SOREM)

period.

Orexin/Ataxin-3

Mice

Intraperitoneal

) 40 mg/kg
(i.p.)

Significantly
decreased the
frequency of
chocolate- [1]
induced

SOREMs for 3

hours.

Synthesis

While a detailed, step-by-step synthesis protocol for Ynt-185 is not publicly available in the

provided search results, the discovery of Ynt-185 was the result of a lead optimization process

from a hit compound.[4] The synthesis is described in the primary literature by Nagahara T, et

al. in the Journal of Medicinal Chemistry (2015).[1] Researchers interested in the specific

synthetic route should refer to this publication.

Experimental Protocols
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The following are summaries of the key experimental protocols used to characterize Ynt-185.
For complete, detailed methodologies, please refer to the primary publications cited.

In Vitro: Intracellular Ca?* Mobilization Assay

This assay was used to determine the agonist activity of Ynt-185 at orexin receptors.[1]

e Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing either human OXiR or
OXzR.

e General Procedure:

o

Cells are loaded with a calcium-sensitive fluorescent dye.

Ynt-185 is added at various concentrations.

[¢]

[e]

The change in intracellular calcium concentration is measured using a fluorescence plate
reader.

[¢]

The ECso value is calculated from the dose-response curve.

In Vitro: Electrophysiology in Brain Slices

This method was used to confirm the agonistic effect of Ynt-185 on neurons that naturally
express orexin receptors.[8]

o Tissue: Mouse brain slices containing the tuberomammillary nucleus (TMN), where
histaminergic neurons expressing OXzR are located.

e General Procedure:

o

Brain slices are prepared and maintained in artificial cerebrospinal fluid.

o

Patch-clamp recordings are performed on identified histaminergic neurons.

[¢]

Ynt-185 is applied to the bath, and changes in neuronal firing rate and membrane
potential are recorded.

[¢]

Ynt-185 was found to depolarize these neurons, consistent with an agonistic effect.[8]
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In Vivo: Evaluation in Narcolepsy Mouse Models

These studies were conducted to assess the therapeutic potential of Ynt-185 in living animals.

[1]
e Animal Models:

o Orexin knockout (OXKO) mice, which lack the gene for orexin.

o Orexin/ataxin-3 transgenic mice, in which orexin neurons are progressively lost.
e General Procedure:

o Mice are surgically implanted with electrodes for electroencephalogram (EEG) and
electromyogram (EMG) recording to monitor sleep-wake states.

o Ynt-185 or vehicle is administered via the specified route (i.p. or i.c.v.).

o EEG/EMG data is recorded and analyzed to determine time spent in wakefulness, NREM
sleep, and REM sleep.

o For cataplexy models, the frequency and latency of cataplectic attacks (SOREMS) are
guantified.

Signaling Pathway and Experimental Workflow
Orexin 2 Receptor (OXzR) Signaling Pathway

Click to download full resolution via product page

Caption: Simplified signaling pathway of Ynt-185 acting on the Orexin 2 Receptor (OXz2R).
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Experimental Workflow for Ynt-185 Evaluation
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Caption: Generalized experimental workflow for the preclinical evaluation of Ynt-185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15617110?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

